Cas no 2172055-84-2 (methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172055-84-2
• MF: C₁₄H₂₆N₄O
• MW: 266.382442951202
• CID: 5567106
• PubChem ID: 165595739
• Update Time: 2025-10-20

methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({[5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-yl]methyl})amine
• 2172055-84-2
• EN300-1596968
• methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine

• Inchi： 1S/C14H26N4O/c1-11(2)6-7-14-13(9-15-3)16-17-18(14)10-12-5-4-8-19-12/h11-12,15H,4-10H2,1-3H3
• InChI Key： HEIBLQLECRCHIS-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CNC)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 266.21066147g/mol
• Monoisotopic Mass: 266.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Additional information on methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine

Methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine: A Comprehensive Overview

The compound with CAS No. 2172055-84-2, known as methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug development, catalysis, and polymer synthesis. The molecule's structure is characterized by a triazole ring system, which is a five-membered heterocyclic aromatic ring containing three nitrogen atoms. This structural feature contributes to its stability and reactivity under various chemical conditions.

The triazole moiety in this compound plays a pivotal role in its chemical behavior. Triazoles are known for their ability to form strong hydrogen bonds and participate in metal coordination, making them valuable in the design of pharmaceuticals and advanced materials. The presence of the oxolan-2-ylmethyl group further enhances the compound's versatility by introducing an ether functionality, which can influence solubility and bioavailability. Recent studies have explored the use of similar compounds in the development of biodegradable polymers, highlighting their potential in sustainable materials science.

One of the most notable aspects of methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine is its ability to act as a versatile building block in organic synthesis. Its structure allows for easy functionalization at multiple sites, enabling the creation of complex molecular architectures. For instance, the methyl group can be replaced with other substituents to tailor the compound's properties for specific applications. This flexibility has been exploited in the synthesis of novel drug candidates targeting various therapeutic areas, including oncology and infectious diseases.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the triazole ring exhibits aromaticity due to resonance stabilization among its nitrogen atoms. This aromaticity not only enhances the compound's stability but also facilitates its participation in π–π interactions with other molecules. Such interactions are crucial in supramolecular chemistry and nanotechnology applications.

In terms of synthesis, methyl({5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethyl})amine can be prepared through a variety of methods, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These methods offer high yields and excellent control over product purity. The use of environmentally friendly solvents and catalysts has further improved the sustainability of these synthetic routes.

The compound's applications extend beyond traditional chemical synthesis into areas such as catalysis and sensing technologies. For example, it has been used as a ligand in metal complexes designed for catalytic hydrogenation reactions. Its ability to coordinate with transition metals makes it a promising candidate for developing efficient catalysts with high turnover numbers.

From an environmental perspective, methyl({5-(3-methylbutyl)-1-(oxolan-2-yldimethoxy)methane})amine has shown biodegradability under certain conditions, making it suitable for use in eco-friendly products. Studies have demonstrated that its degradation pathways involve hydrolysis and microbial action, leading to non-toxic byproducts.

In conclusion, methyl({5-(3-methylbutyl)-1-(oxolan-dimethoxy)methane})amine is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern organic chemistry research.